Structural and catalytic studies of zinc complexes containing amido-oxazolinate ligands†

Dalton Transactions Pub Date: 2011-10-27 DOI: 10.1039/C1DT10974J

Abstract

Several zinc complexes bearing amido-oxazolinate ligands are described. Reactions of ligand precursors, HNC2EOxa (HNC2EOxa = HNC2MeOxa, HNC2OMeOxa, HNC2StBuOxa and HNC2NMe2Oxa) or HNPhSMeOxa, with half or one molar equivalent of ZnEt2 afford bis(chelate) zinc complexes, (NC2EOxa)2Zn [C2E = propyl, (1); C2E = 2-methoxyethyl, (2); C2E = 2-N,N′-dimethylethyl, (3)] or zinc ethyl complexes, (NC2StBuOxa)ZnEt(4) and (NPhSMeOxa)ZnEt(5), using tetrahydrofuran or hexane as solvents. The zinc benzyl oxide complexes, [(NC2EOxa)Zn(μ-OBn)]2 [C2E = propyl, (6); C2E = 2-methoxyethyl, (7); C2E = 2-tert-butylthioethyl, (8)], are obtained from the reactions of ligand precursors, HNC2EOxa, with one molar equivalent of ZnEt(OBn) (generated in situ on 1 : 1 ratio of ZnEt2 and BnOH) in tetrahydrofuran. The molecular structures are reported for compounds 1, 3, 5, 6 and 7. All eight compounds were assessed as efficient catalyst precursors towards the ring-opening polymerization of L-lactide and ε-caprolactone.

Graphical abstract: Structural and catalytic studies of zinc complexes containing amido-oxazolinate ligands
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